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Compound of Interest

Compound Name: Tetrabutylammonium Perrhenate

Cat. No.: B107850

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tetrabutylammonium perrhenate,
a versatile quaternary ammonium salt with significant applications in catalysis and chemical
synthesis. This document details its physicochemical properties, synthesis protocols, key
applications with available quantitative data, and safety information.

Core Properties and Specifications

Tetrabutylammonium perrhenate is a white crystalline powder. It is notable for its solubility in
many organic solvents, a characteristic that makes it a valuable reagent in various
homogeneous reaction systems.
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Property Value Reference
CAS Number 16385-59-4

Molecular Formula Ci16H36NO4Re [1]
Molecular Weight 492.67 g/mol [1]
Appearance White to off-white 2]

powder/crystals

Melting Point Not Applicable [2]
Solubility Soluble in organic solvents [3]

Purity >98.0% [1]

Synthesis Protocols

Two primary methods for the synthesis of tetrabutylammonium perrhenate are documented.

Synthesis via Metathesis Reaction

A straightforward method involves the reaction of an aqueous solution of sodium perrhenate
with tetrabutylammonium chloride. This precipitation method yields tetrabutylammonium
perrhenate, which is soluble in organic solvents.

Synthesis from Tetrabutylammonium Bromide and
Ammonium Perrhenate[6]

This method involves the initial formation of tetrabutylammonium hydroxide, followed by a
reaction with ammonium perrhenate.

Experimental Protocol:
o Preparation of Tetrabutylammonium Hydroxide:

o Dissolve tetrabutylammonium bromide and potassium hydroxide (KOH) separately in
anhydrous ethanol. The molar ratio of tetrabutylammonium bromide to KOH should be
1:1.1.[4]
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o Stir the mixture at room temperature for 12 hours.[4]

o A white precipitate of potassium bromide will form. Filter this precipitate to obtain an
ethanol solution of tetrabutylammonium hydroxide.[4]

o Formation of Tetrabutylammonium Perrhenate:

o To the ethanolic solution of tetrabutylammonium hydroxide, add ammonium perrhenate
(NH4ReOa4). The molar ratio of tetrabutylammonium hydroxide to ammonium perrhenate
should be 1:1.1.[4]

o Heat the mixture to 60°C and gently reflux for 1 hour. Monitor for the release of ammonia
gas using pH paper.[4]

o Cool the mixture to room temperature and stir for 24 hours.[4]

o Filter the mixture to remove any excess ammonium perrhenate and any potassium
perrhenate that may have formed.[4]

o Concentrate the filtrate using a rotary evaporator to remove the majority of the ethanol.[4]

o Dry the resulting product in a vacuum drying oven at 40°C for 6 hours to obtain pure
tetrabutylammonium perrhenate.[4]
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Step 1: Preparation of Tetrabutylammonium Hydroxide
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Synthesis Workflow of Tetrabutylammonium Perrhenate.
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Spectroscopic Data

The identity and purity of tetrabutylammonium perrhenate can be confirmed using
spectroscopic methods.

Spectroscopic Data Details

The spectrum is consistent with the
1H NMR _ _
tetrabutylammonium cation structure.

FTIR The spectrum shows characteristic peaks for the
perrhenate anion.

Applications in Catalysis

Tetrabutylammonium perrhenate serves as a catalyst in several important organic
transformations.

Degradation of Lighocellulosic Biomass

This compound acts as a green catalyst, demonstrating high activity in the degradation of
cellulose to produce reducible sugars.[4]

Catalytic Cracking of Shale Oil

Tetrabutylammonium perrhenate is a component in a catalyst system for the catalytic
cracking of shale oil to produce propylene.[4] The catalyst is prepared by impregnating a EU-
1/ZSM-5 composite molecular sieve with an aqueous solution of ammonium perrhenate and
tetrabutylammonium perrhenate.[4]

Catalyst Preparation Workflow:
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Catalyst Synthesis

EU-1/ZSM-5 Composite
Molecular Sieve

y-Al203 and Molybdenum Blue

Knead and Extrude

Dry (100-120°C) and
Calcine (520-560°C)

Formed EU-1/ZSM-5 Support

Aqueous Solution of
Ammonium Perrhenate and
Tetrabutylammonium Perrhenate

(60-80°C)

i

Immerse Support
(5-12 hours)

Dry (100-300°C, 6-10h)

Final Shale Oil

Cracking Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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